Cas no 32003-14-8 (4-Benzyl-1(2H)-phthalazinone)

4-Benzyl-1(2H)-phthalazinone is a heterocyclic organic compound featuring a phthalazinone core substituted with a benzyl group at the 4-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. Its rigid aromatic framework and functional group compatibility make it valuable for constructing complex scaffolds in medicinal chemistry. The compound exhibits stability under standard handling conditions, facilitating its use in diverse synthetic applications. Researchers may leverage its electrophilic and nucleophilic sites for further derivatization, enabling the development of novel compounds with tailored properties. Its well-defined crystalline form ensures consistent purity for analytical and synthetic purposes.
4-Benzyl-1(2H)-phthalazinone structure
4-Benzyl-1(2H)-phthalazinone structure
Product Name:4-Benzyl-1(2H)-phthalazinone
CAS No:32003-14-8
MF:C15H12N2O
MW:236.268583297729
MDL:MFCD00139376
CID:1076020
PubChem ID:616651
Update Time:2025-06-24

4-Benzyl-1(2H)-phthalazinone Chemical and Physical Properties

Names and Identifiers

    • 4-Benzylphthalazin-1(2H)-one
    • 4-Benzyl-1(2H)-phthalazinone
    • 4-benzyl-phthalazin-1-one
    • 1,2-dihydro-4-benzyl-1-phthalazinone
    • 4-Benzyl-1-phthalazinone
    • 4-benzylphthalaz-1-one
    • AC1LDDNC
    • AC1Q6GZZ
    • benzylphthalazinone
    • ChemDiv2_000142
    • phthalazinone, 1
    • 4-Benzyl-1(2H)-phthalazinone #
    • SCHEMBL863462
    • CHEMBL66761
    • SMR000135223
    • 4-Benzyl-1,2,-dihydro-1-oxophthalazine
    • 7D-022
    • 4-(Phenylmethyl)-1(2H)-phthalazinone
    • A875744
    • UNII-LL8JLO3GTI
    • TQP1576
    • 4-Benzyl-1-phthalazinol
    • HMS2379K10
    • STL321129
    • PD182081
    • CS-0090876
    • 4-Benzyl-2H-phthalazin-1-one
    • SR-01000394497
    • Cambridge id 5241846
    • 4-benzyl-phthalazone
    • MLS000530246
    • D74980
    • J-514509
    • LL8JLO3GTI
    • 32003-14-8
    • HMS1369G10
    • 4-(Phenylmethyl)-2H-phthalazin-1-one
    • CCG-103375
    • Oprea1_151142
    • AB00076426-01
    • DTXSID30346948
    • DA-21365
    • 4-benzyl-1,2-dihydrophthalazin-1-one
    • AKOS002252562
    • Oprea1_623913
    • SR-01000394497-1
    • SCHEMBL24733360
    • MFCD00139376
    • CBDivE_015258
    • BDBM27660
    • 1(2H)-Phthalazinone, 4-(phenylmethyl)-
    • AE-848/32006009
    • MDL: MFCD00139376
    • Inchi: 1S/C15H12N2O/c18-15-13-9-5-4-8-12(13)14(16-17-15)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,18)
    • InChI Key: JUCCMEHWBGPJKS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(CC2C=CC=CC=2)=NN1

Computed Properties

  • Exact Mass: 236.09506
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46

4-Benzyl-1(2H)-phthalazinone Security Information

  • HazardClass:IRRITANT

4-Benzyl-1(2H)-phthalazinone Pricemore >>

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